Cas no 59000-09-8 (Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)-)
59000-09-8 structure
Product Name:Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)-
CAS No:59000-09-8
MF:C13H16N2S
MW:232.344541549683
CID:340219
PubChem ID:615991
Update Time:2025-04-19
Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)-
- 3,4,4-trimethyl-5-methylidene-N-phenyl-1,3-thiazolidin-2-imine
- 59000-09-8
- 3,4,4-Trimethyl-5-methylene-2-phenylimino-1,3-thiazolidine
- N-[(2Z)-3,4,4-Trimethyl-5-methylene-1,3-thiazolidin-2-ylidene]aniline #
- BARWCIKYJPMGQC-OWBHPGMISA-N
- DTXSID20346871
-
- Inchi: 1S/C13H16N2S/c1-10-13(2,3)15(4)12(16-10)14-11-8-6-5-7-9-11/h5-9H,1H2,2-4H3/b14-12-
- InChI Key: BARWCIKYJPMGQC-OWBHPGMISA-N
- SMILES: S1/C(=N\C2C=CC=CC=2)/N(C)C(C)(C)C1=C
Computed Properties
- Exact Mass: 232.10358
- Monoisotopic Mass: 232.10341969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 15.6
Benzenamine, N-(3,4,4-trimethyl-5-methylene-2-thiazolidinylidene)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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